Cas no 5418-12-2 (9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-)
5418-12-2 structure
Product Name:9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-
9H-Purin-6-amine,9-methyl-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-
- 9-methyl-n-(propan-2-yl)-9h-purin-6-amine; isopropyl-(9-methyl-9H-purin-6-yl)-amine; AC1Q4XZK; NSC4954; AR-1H5898; AC1L59SF;
- 9-methyl-n-(propan-2-yl)-9h-purin-6-amine
- DTXSID50277927
- NSC-4954
- SCHEMBL18165667
- NSC4954
- 5418-12-2
-
- Inchi: 1S/C9H13N5/c1-6(2)13-8-7-9(11-4-10-8)14(3)5-12-7/h4-6H,1-3H3,(H,10,11,13)
- InChI Key: IDGWDEZZNNDVFN-UHFFFAOYSA-N
- SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)C(C)C
Computed Properties
- Exact Mass: 191.11729
- Monoisotopic Mass: 191.11709544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- PSA: 55.63
- LogP: 1.25660
9H-Purin-6-amine,9-methyl-N-(1-methylethyl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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